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Technical Guide: Solubility of Reactive Orange
86
Introduction
Reactive Orange 86 is an azo dye belonging to the reactive class of dyes, which form a

covalent bond with the substrate, typically cellulosic fibers.[1][2] Its solubility is a critical

parameter in dyeing processes, influencing the dye's diffusion, leveling, and fixation efficiency.

[1][3] This guide provides a comprehensive overview of the solubility of Reactive Orange 86 in

water and other solvents, details experimental protocols for solubility determination, and

illustrates the key factors influencing its solubility.

Physicochemical Properties of Reactive Orange 86
Appearance: Yellow or orange powder.[4][5]

Molecular Structure: Azo class dye.[4]

CAS Registry Number: 83929-91-3.[4]

Application: Primarily used for dyeing cellulose fibers like cotton.[4]
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The solubility of Reactive Orange 86 is significantly influenced by temperature. The available

data for its solubility in water is summarized in the table below.

Solvent Temperature (°C) Solubility (g/L) Reference

Water 20 150 [4]

Water 80 180 [4]

A patent for a novel reactive orange dye mentions a solubility of greater than 200 g/L at 20°C,

which is higher than the commonly cited value for Reactive Orange 86.[6]

Factors Influencing Solubility
Several factors can affect the solubility of reactive dyes like Reactive Orange 86:

Temperature: Increasing the temperature generally increases the solubility of reactive dyes.

[1][3] Hot water can accelerate the dissolution process.[2][3]

Electrolytes: The addition of electrolytes, such as salt (sodium chloride) or sodium sulfate,

tends to decrease the solubility of reactive dyes.[2][3][7] This phenomenon is known as

"salting out."

Urea: Urea is often used as a solubilizing agent in dyeing processes, as it can increase the

solubility of reactive dyes.[1][3][7]

pH: The pH of the solution can impact dye solubility. Reactive dyes should not be dissolved

in alkaline solutions initially, as this can cause hydrolysis of the dye, reducing its

effectiveness.[2][3]

Dye Structure: The molecular structure of the dye, including the number of water-soluble

groups (like sulfonic acid groups), plays a significant role in its inherent solubility.[8][9]
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Caption: Factors that positively and negatively impact the solubility of Reactive Orange 86.

Solubility in Organic Solvents
While Reactive Orange 86 is designed to be water-soluble for textile dyeing applications[10],

information regarding its solubility in various organic solvents is limited in publicly available

literature. A related compound, Solvent Orange 86, is noted to be insoluble in water but soluble

in organic solvents like ether.[11] Another "solvent orange 86" is listed as soluble in acetone,

butyl acetate, methylbenzene, and dichloromethane, but with low solubility in ethanol.[12][13] It

is crucial to distinguish between the water-soluble "Reactive Orange 86" and the solvent-

soluble "Solvent Orange 86," as they are different chemical entities with distinct applications.

Experimental Protocols for Solubility Determination
Several methods can be employed to determine the solubility of reactive dyes. The choice of

method may depend on the required accuracy and the available equipment.

This is a simple and practical method suitable for use in a factory setting.[7]

Preparation of Dye Solutions: Prepare a series of dye solutions of different concentrations.

Dissolution: At a controlled temperature (e.g., 20°C), stir the solutions for a set time (e.g., 10

minutes) to ensure maximum dissolution.[7]
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Sampling: Use a pipette to draw a small sample (e.g., 0.5 mL) from the center of the test

solution.[7]

Spotting: Drop the sample onto filter paper.

Observation: After the spot has dried, observe it for any undissolved dye particles (spots).

Determination: The solubility is considered to be the highest concentration that does not

leave any obvious spots on the filter paper.[7]

This method offers a more quantitative measurement of solubility.

Preparation of Supersaturated Solution: Prepare a supersaturated solution of the dye in the

desired solvent at a specific temperature.

Equilibration: Stir the solution for a prolonged period to ensure it reaches equilibrium.

Separation of Undissolved Dye: Separate the undissolved solid from the solution. This can

be done by centrifugation or filtration.

Dilution: Take a known volume of the clear supernatant and dilute it to a concentration that

falls within the linear range of a spectrophotometer.

Measurement: Measure the absorbance of the diluted solution at the dye's maximum

absorbance wavelength (λmax).

Calculation: Use a pre-established calibration curve (absorbance vs. concentration) to

determine the concentration of the saturated solution, which represents the dye's solubility.

This is another common laboratory method for determining solubility.[7]

Preparation and Equilibration: As with spectrophotometry, prepare a supersaturated solution

and allow it to equilibrate.

Filtration: Filter the solution through a pre-weighed filter paper using a vacuum filtration

apparatus to separate the undissolved dye.
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Drying and Weighing: Dry the filter paper with the collected solid and weigh it. The difference

in weight gives the amount of undissolved dye.

Calculation: The solubility can be calculated by subtracting the mass of the undissolved dye

from the initial mass of the dye added to the known volume of solvent.

Quantification Methods

Spectrophotometry Gravimetric (Filtration)

Start: Prepare Supersaturated Solution
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Caption: Experimental workflow for determining dye solubility in a laboratory setting.

Conclusion
The solubility of Reactive Orange 86 is a multifaceted property, with temperature being a key

factor influencing its behavior in aqueous solutions. While specific data on its solubility in a

wide range of organic solvents is not readily available, its classification as a reactive dye

implies a primary design for water solubility. Understanding the factors that affect its solubility

and employing standardized experimental protocols for its determination are essential for the

effective application of this dye in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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